1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-amine
Overview
Description
Scientific Research Applications
Role in Curing Parameters and Properties of Acrylic Bone Cements
The tertiary aromatic amine, similar in functionality to 1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-amine, acts as an accelerator in the benzoyl peroxide/amine system for curing acrylic resins. This process is crucial for developing materials like denture resins and acrylic bone cements. The study by Vázquez et al. (1998) highlights the kinetics, mechanism, and energy activation of the curing reaction, considering factors such as toxicity, residual content, and leaching pertinent to biomedical applications. Temperature was found to significantly affect the curing parameters, underscoring the importance of considering thermal trauma during the implantation of acrylic bone cements Vázquez, B., Levenfeld, B., & Román, J. S. (1998). Role of amine activators on the curing parameters, properties and toxicity of acrylic bone cements. Polymer International, 46(3), 241-250.
Synthesis and Applications of 1,2-Oxazines and Benzoxazines
1,2-Oxazines, benzoxazines, and related compounds, which can be synthesized from reactions involving compounds similar to this compound, are reviewed by Sainsbury (1991). These compounds are formed via cyclization of specific precursors and are used in various applications, including as electrophiles in organic synthesis. The review outlines the preparation methods, uses as chiral synthons, and general reactions, emphasizing the significance of such compounds in synthetic chemistry Sainsbury, M. (1991). 1,2-Oxazines, 1,2-benzoxazines and related compounds.
Utility in Fine Organic Synthesis
Amino-1,2,4-triazoles, sharing functional similarities with this compound, serve as crucial raw materials in the fine organic synthesis industry. Nazarov et al. (2021) provide a comprehensive review on the industrial applications of these compounds in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. The review details the synthesis methods, applications in agriculture and medicine, and the broad utility of these compounds in creating various chemical products Nazarov, V. N., Miroshnichenko, D., Ivakh, A. A., & Uspensky, B. (2021). Amino-1,2,4-triazoles as a raw material for the fine organic synthesis industry (review). Journal of Coal Chemistry.
Catalytic Synthesis Using Yttrium-Stabilized Zirconia
C1 chemistry, involving synthesis gas, methane, and carbon dioxide, provides routes to various industrial chemicals, where compounds like this compound could play a role. Indarto et al. (2008) review the application of Yttria-Stabilized Zirconia (YSZ) in catalyzing C1 chemistry reactions, highlighting the potential for increased production of specific products through intermediate species formation on the YSZ surface. This review underscores the importance of understanding the internal phenomena of these reactions for improved catalytic processes Indarto, A., Choi, J.-w., Lee, H., & Song, H. (2008). A review of C1 chemistry synthesis using yttrium-stabilized zirconia catalyst. Journal of Rare Earths, 26(1), 1-6.
Properties
IUPAC Name |
1-(3,5-dimethyl-1,2-oxazol-4-yl)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-4(8)7-5(2)9-10-6(7)3/h4H,8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJLBPYJNDDVPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901284864 | |
Record name | α,3,5-Trimethyl-4-isoxazolemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901284864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
893641-12-8 | |
Record name | α,3,5-Trimethyl-4-isoxazolemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=893641-12-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α,3,5-Trimethyl-4-isoxazolemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901284864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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